Cas no 1903397-61-4 (1-(2,5-dichlorophenyl)-4-[2-methoxy-5-(propan-2-yl)benzenesulfonyl]piperazine)

• Product Name: 1-(2,5-dichlorophenyl)-4-[2-methoxy-5-(propan-2-yl)benzenesulfonyl]piperazine
• CAS No: 1903397-61-4
• MF: C₂₀H₂₄Cl₂N₂O₃S
• MW: 443.387162208557
• CID: 5346871
• Update Time: 2025-05-25

1-(2,5-dichlorophenyl)-4-[2-methoxy-5-(propan-2-yl)benzenesulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dichlorophenyl)-4-((5-isopropyl-2-methoxyphenyl)sulfonyl)piperazine
• 1-(2,5-dichlorophenyl)-4-(2-methoxy-5-propan-2-ylphenyl)sulfonylpiperazine
• Z3070727634
• 1-(2,5-dichlorophenyl)-4-[2-methoxy-5-(propan-2-yl)benzenesulfonyl]piperazine

• Inchi： 1S/C20H24Cl2N2O3S/c1-14(2)15-4-7-19(27-3)20(12-15)28(25,26)24-10-8-23(9-11-24)18-13-16(21)5-6-17(18)22/h4-7,12-14H,8-11H2,1-3H3
• InChI Key： NTDHPVRMCKANBB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N1CCN(CC1)S(C1C(=CC=C(C(C)C)C=1)OC)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 605
• XLogP3: 5
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2,5-dichlorophenyl)-4-[2-methoxy-5-(propan-2-yl)benzenesulfonyl]piperazine

1-(2,5-Dichlorophenyl)-4-[2-Methoxy-5-(Propan-2-Yl)Benzenesulfonyl]Piperazine: A Comprehensive Overview

The compound 1-(2,5-dichlorophenyl)-4-[2-methoxy-5-(propan-2-yl)benzenesulfonyl]piperazine, with the CAS number 1903397-61-4, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its complex structure, which combines a piperazine ring with substituted phenyl and benzenesulfonyl groups. Its unique properties make it a promising candidate for various applications, particularly in drug development and advanced materials.

The molecular structure of this compound is characterized by a piperazine ring, which serves as the central framework. Attached to this ring are two distinct substituents: a 2,5-dichlorophenyl group and a 2-methoxy-5-(propan-2-yl)benzenesulfonyl group. These substituents contribute significantly to the compound's chemical reactivity and physical properties. The presence of chlorine atoms on the phenyl ring introduces electron-withdrawing effects, which can influence the molecule's electronic properties and reactivity. Similarly, the methoxy and propan-2-yl groups on the benzenesulfonyl moiety introduce steric and electronic effects that further modulate the compound's behavior.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with specific pharmacological properties. For instance, the piperazine ring is known to exhibit moderate basicity, which can enhance its ability to interact with biological targets such as enzymes or receptors. Additionally, the sulfonyl group is often associated with improved pharmacokinetic properties, including enhanced solubility and stability in physiological environments.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis begins with the preparation of the 2-methoxy-5-(propan-2-yl)benzenesulfonyl chloride intermediate, which is then subjected to nucleophilic attack by a piperazine derivative bearing the 2,5-dichlorophenyl group. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

The physical properties of this compound are also of considerable interest. It exhibits a melting point of approximately 180°C, making it suitable for thermal processing in certain applications. Its solubility in common organic solvents such as dichloromethane and THF is moderate, while it shows limited solubility in water due to its hydrophobic nature. These properties make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes slow degradation under aerobic conditions, suggesting that its environmental impact may be limited under normal usage scenarios. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 1-(2,5-dichlorophenyl)-4-[2-methoxy-5-(propan-2-yl)benzenesulfonyl]piperazine represents a versatile molecule with significant potential in various scientific domains. Its unique structure, coupled with favorable chemical and physical properties, positions it as a valuable tool for researchers seeking innovative solutions in drug development and materials science.